2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone

• IUPAC Name: N-[(E)-(2-iodophenyl)methylideneamino]-4,6-diphenylpyrimidin-2-amine
• InChI: InChI=1S/C23H17IN4/c24-20-14-8-7-13-19(20)16-25-28-23-26-21(17-9-3-1-4-10-17)15-22(27-23)18-11-5-2-6-12-18/h1-16H,(H,26,27,28)/b25-16+
• InChI Key: NZTDVIKSIQSXQO-PCLIKHOPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)NN=CC3=CC=CC=C3I)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)N/N=C/C3=CC=CC=C3I)C4=CC=CC=C4
• Molecular Formula: C23H17IN4
• Molecular Weight: 476.3 g/mol

Description

2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone, also known as IDPH, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Scientific Research Applications

2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone has been studied extensively for its potential applications in scientific research. One of the main areas of interest has been its ability to act as a fluorescent probe for detecting metal ions. This compound has been found to exhibit high selectivity and sensitivity towards certain metal ions, making it a valuable tool for investigating metal ion homeostasis in biological systems. In addition, this compound has been used as a ligand for the synthesis of metal complexes, which have been studied for their potential applications in catalysis and other areas of chemistry.

Mechanism of Action

The mechanism of action of 2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone is not fully understood, but it is believed to involve the formation of a complex with metal ions. The complex formation results in a change in the fluorescence properties of this compound, allowing for the detection of metal ions. The exact nature of the complex formed between this compound and metal ions is still under investigation, and further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In addition to its ability to act as a fluorescent probe for metal ions, this compound has been studied for its potential applications in cancer research. It has been found to exhibit cytotoxic effects on cancer cells, making it a potential candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone in lab experiments is its high selectivity and sensitivity towards certain metal ions. This makes it a valuable tool for investigating metal ion homeostasis in biological systems. In addition, this compound is readily available and easy to synthesize, making it a convenient compound for scientific research. However, one of the limitations of using this compound is its potential toxicity towards certain cell types. Further research is needed to fully understand the potential side effects of using this compound in lab experiments.

Future Directions

There are many potential future directions for research involving 2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone. One area of interest is the development of new metal complexes using this compound as a ligand. These complexes could be studied for their potential applications in catalysis and other areas of chemistry. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer research. Overall, this compound is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of 2-iodobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)hydrazone involves the reaction of 2-iodobenzaldehyde with 4,6-diphenyl-2-pyrimidinylhydrazine in the presence of a suitable catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of this compound as a yellow crystalline solid. The synthesis of this compound has been optimized for high yield and purity, making it a readily available compound for scientific research.